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For researchers, scientists, and drug development professionals seeking safer and effective

alternatives to formalin, acid-free glyoxal (GAF) presents a compelling option. This guide

provides an objective comparison of GAF and formalin, supported by experimental data and

detailed protocols, to aid in the evaluation and adoption of this non-toxic fixative.

Formalin, a 10% solution of formaldehyde in water, has been the gold standard in tissue

fixation for over a century due to its effectiveness in preserving tissue morphology for

histological examination.[1][2][3] However, growing concerns over the carcinogenicity and

toxicity of formaldehyde have prompted a search for safer alternatives.[1][2][3] Among the

contenders, acid-free glyoxal has emerged as a promising substitute, demonstrating

comparable performance to formalin in preserving tissue structure, antigenicity, and nucleic

acid integrity.[1][4][5][6]

This guide delves into a detailed comparison of acid-free glyoxal and formalin, focusing on their

performance in crucial histological applications.

Performance Comparison: Acid-Free Glyoxal vs.
Formalin
Quantitative analysis from multiple studies indicates that acid-free glyoxal is non-inferior to

phosphate-buffered formalin (PBF) in preserving tissue morphology and for use in

immunohistochemistry.
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Performance Metric
Acid-Free Glyoxal
(GAF)

Phosphate-
Buffered Formalin
(PBF)

Key Findings

Overall Morphological

& IHC Score (Central

Reviewer)

3.7 ± 0.5 3.9 ± 0.3

Non-inferiority of GAF

confirmed in a

multicentric trial.[1][2]

[3]

Overall Morphological

& IHC Score (Local

Reviewers)

3.8 ± 0.5 4.0 ± 0.1

Consistent non-

inferiority observed

across different

evaluators.[1][2][3]

Nucleic Acid

Preservation

Superior preservation

of longer DNA

fragments.[4][5][6]

Standard

preservation, but can

cause nucleic acid

fragmentation.

GAF may be more

suitable for molecular

pathology

applications.[4][5][6]

Immunohistochemistry

(IHC) Compatibility

Generally comparable

to PBF, though some

antibodies may

require protocol

optimization.[7][8]

Well-established, with

extensive antibody

validation.

GAF is a viable

alternative, but

validation for specific

antibodies is

recommended.

Toxicity

Low toxicity, not

classified as a human

carcinogen.[3][4]

Known carcinogen

and toxic agent.[1][2]

[3]

GAF offers a

significant safety

advantage.

Experimental Workflows and Methodologies
The following diagrams and protocols outline the standardized procedures for tissue fixation

and processing using both acid-free glyoxal and formalin.

General Histological Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://iris.unito.it/retrieve/6ac206b0-1763-4d6c-abfa-385adfb2f49a/s00428-023-03692-6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11329524/
https://www.springermedizin.de/glyoxal-acid-free-gaf-histological-fixative-is-a-suitable-altern/26353020
https://iris.unito.it/retrieve/6ac206b0-1763-4d6c-abfa-385adfb2f49a/s00428-023-03692-6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11329524/
https://www.springermedizin.de/glyoxal-acid-free-gaf-histological-fixative-is-a-suitable-altern/26353020
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0182965
https://pmc.ncbi.nlm.nih.gov/articles/PMC5552132/
https://pubmed.ncbi.nlm.nih.gov/28796828/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0182965
https://pmc.ncbi.nlm.nih.gov/articles/PMC5552132/
https://pubmed.ncbi.nlm.nih.gov/28796828/
https://www.researchgate.net/publication/46379745_Histomorphometric_comparison_after_fixation_with_formaldehyde_or_glyoxal
https://www.researchgate.net/publication/287918001_Glyoxal_Fixation_and_Its_Relationship_to_Immunohistochemistry
https://www.springermedizin.de/glyoxal-acid-free-gaf-histological-fixative-is-a-suitable-altern/26353020
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0182965
https://iris.unito.it/retrieve/6ac206b0-1763-4d6c-abfa-385adfb2f49a/s00428-023-03692-6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11329524/
https://www.springermedizin.de/glyoxal-acid-free-gaf-histological-fixative-is-a-suitable-altern/26353020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Processing Processing Post-Processing & Analysis

Tissue Collection Fixation
(GAF or Formalin)

Immediate
Trimming Dehydration

(Ethanol Series)
Clearing
(Xylene)

Infiltration
(Paraffin Wax) Embedding Sectioning

(Microtome)
Staining

(H&E, IHC, etc.) Microscopy & Analysis

Formalin (Formaldehyde) Glyoxal

Reacts with primary amines
(e.g., lysine)

Forms Schiff bases and
methylene bridges

Extensive protein-protein and
protein-nucleic acid cross-linking

Reacts with arginine,
lysine, and other residues

Forms stable adducts

Less extensive cross-linking
than formalin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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